5-Oxazolidinone,4-bromo-(9CI)

• CAS No.: 135589-74-1
• Molecular Formula: C3H4BrNO2
• Molecular Weight: 165.974
• IUPAC Name: 4-bromo-1,3-oxazolidin-5-one
• InChI: InChI=1S/C3H4BrNO2/c4-2-3(6)7-1-5-2/h2,5H,1H2
• InChI Key: BFTHXLBEQYRDNZ-UHFFFAOYSA-N
• SMILES: C1NC(C(=O)O1)Br
• Synonyms: 5-Oxazolidinone,4-bromo-(9CI)

Description

5-Oxazolidinone,4-bromo-(9CI) is a brominated derivative of the oxazolidinone heterocycle, a five-membered ring containing oxygen, nitrogen, and a carbonyl group. The "4-bromo" designation indicates a bromine substituent at the 4-position of the oxazolidinone ring. This compound belongs to a broader class of oxazolidinones studied for diverse applications, including prodrug design and fluorescent probes.

Oxazolidinones are notable for their metabolic stability and tunable reactivity, which are influenced by substituents. The bromine atom in 5-Oxazolidinone,4-bromo-(9CI) likely impacts electronic and steric properties, altering its chemical behavior compared to non-halogenated analogs. For example, bromine’s electron-withdrawing nature may enhance electrophilicity, while its bulkiness could affect binding interactions in biological systems .

Comparison with Similar Compounds

Structural and Electronic Differences

Compound Name	Substituents	Molecular Formula	Key Structural Features
5-Oxazolidinone,4-bromo-(9CI)	4-Bromo	C₃H₄BrNO₂	Bromine at position 4; electron-withdrawing, bulky substituent
5-Oxazolidinone,2-ethenyl-4,4-dimethyl-(9CI)	2-Ethenyl, 4,4-dimethyl	C₇H₁₁NO₂	Ethenyl group at position 2; two methyl groups at position 4 enhance steric hindrance
5-Oxazolidinone,3-methyl-2-(1-methylethyl)-4-thioxo-(9CI)	3-Methyl, 2-isopropyl, 4-thioxo	C₇H₁₁NO₂S	Thioxo (S=O) group at position 4 introduces sulfur, altering electronic density
2-Oxazolidinone,5-(hydroxymethyl)-4-methyl-3-(1-methylethyl)-(9CI)	5-Hydroxymethyl, 4-methyl, 3-isopropyl	C₉H₁₇NO₃	Hydroxymethyl group improves hydrophilicity; stereochemistry influences activity

Key Observations:

• In contrast, methyl groups (e.g., 4,4-dimethyl) donate electrons, stabilizing the ring .
• Steric Effects : Bulkier substituents like isopropyl (in 4-thioxo derivatives) or hydroxymethyl groups may hinder molecular interactions, whereas bromine’s moderate size balances electronic and steric impacts .
• Functional Group Diversity : The 4-thioxo derivative’s sulfur atom introduces redox activity, while hydroxymethyl groups enhance solubility, critical for pharmacokinetics .

Fluorescence and Binding Properties

Evidence from fluorophore-containing oxazolidinones (e.g., compound 9CI in ) highlights the importance of large aromatic systems (e.g., anthracene) for fluorescence. For example:

• Compounds with small aromatic substituents (e.g., benzene) show negligible fluorescence, whereas anthracene-based systems (as in 9CI) exhibit strong signals due to extended conjugation .
• Substitutions on the fluorophore (e.g., bromine vs. methyl) influence stacking interactions with biomolecules like DNA G-quadruplexes, affecting selectivity and binding kinetics .

Prodrug Stability and Metabolic Pathways

Oxazolidinones are explored as prodrugs due to their hydrolytic stability. Key findings include:

• Degradation Mechanism : The stability of the N-hydroxyalkyl intermediate determines the degradation rate. Bromine’s electron-withdrawing effect may accelerate lactone hydrolysis compared to methyl-substituted analogs .
• In Vivo Performance : Esterase-catalyzed hydrolysis (first step) is faster in plasma, but subsequent N-dehydroxylation depends on substituent stability at physiological pH. Brominated derivatives may exhibit different metabolic profiles compared to thioxo or hydroxymethyl analogs .